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Compound of Interest

Compound Name: 5-Nitroso-1,3-benzodioxole

Cat. No.: B114606

Application Notes and Protocols for 5-Nitroso-
1,3-benzodioxole

Disclaimer: No specific Safety Data Sheet (SDS) or comprehensive toxicological data for 5-
Nitroso-1,3-benzodioxole could be located. The following information is compiled from the
safety data for the analogous compound, 5-Nitro-1,3-benzodioxole, and general safety
guidelines for handling aromatic nitroso compounds. A thorough, substance-specific risk
assessment should be conducted by qualified personnel before handling this compound. The
toxicological properties of 5-Nitroso-1,3-benzodioxole have not been fully investigated.[1]

Introduction

5-Nitroso-1,3-benzodioxole is an organic compound of interest in chemical synthesis and
drug development. Due to the presence of the nitroso functional group, this compound and its
derivatives may exhibit significant biological activity. However, many N-nitroso compounds are
known to be potent carcinogens and should be handled with extreme caution.[2] These
application notes provide guidance on the safe handling and storage of 5-Nitroso-1,3-
benzodioxole in a research and development setting.

Hazard Identification and Classification

While specific hazard classification for 5-Nitroso-1,3-benzodioxole is unavailable, based on
the data for 5-Nitro-1,3-benzodioxole and the general hazards of aromatic nitroso compounds,
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the following potential hazards should be considered:
o Acute Toxicity: Harmful if swallowed, in contact with skin, or if inhaled.[1]
o Carcinogenicity: Many N-nitroso compounds are considered probable human carcinogens.[3]

 Stability: Aromatic nitroso compounds can be sensitive to heat and light. They may exist in a
monomer-dimer equilibrium, with the monomeric form often being a colored (blue or green)
and more reactive species.[4]

Analogous Compound Data (5-Nitro-1,3-benzodioxole):

Hazard Class Category
Acute oral toxicity Category 4
Acute dermal toxicity Category 4
Acute Inhalation Toxicity - Dusts and Mists Category 4

Source: Safety Data Sheet for 5-Nitro-1,3-benzodioxole[1]

Physical and Chemical Properties

The physical and chemical properties of 5-Nitroso-1,3-benzodioxole are not well-
documented. The following table contains data for the analogous compound, 5-Nitro-1,3-
benzodioxole, for reference.

Property Value (for 5-Nitro-1,3-benzodioxole)
Molecular Formula C7HsNOa4

Molecular Weight 167.12 g/mol [5]

Appearance Yellow solid[5]

Melting Point 148-150 °CJ6]

Stability Stable under normal conditions[1]
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Safe Handling and Personal Protective Equipment
(PPE)

Given the potential hazards, stringent safety protocols must be followed when handling 5-
Nitroso-1,3-benzodioxole.

Engineering Controls:

» Work should be conducted in a well-ventilated area, preferably within a certified chemical
fume hood.

o Use of a glove box for handling larger quantities or for procedures with a high risk of aerosol
generation is recommended.

Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear chemical safety goggles and a face shield (as per European
Standard EN166).[1]

¢ Skin Protection:
o Wear a flame-retardant lab coat.

o Use chemically resistant gloves (e.g., nitrile, neoprene). Inspect gloves for integrity before
use.

o Wear appropriate protective clothing to prevent skin exposure.[1]

» Respiratory Protection: If working outside of a fume hood or if dust/aerosol formation is likely,
a NIOSH-approved respirator with an appropriate cartridge for organic vapors and
particulates should be used.

Hygiene Measures:
» Wash hands thoroughly after handling and before eating, drinking, or smoking.[1]

» Do not eat, drink, or smoke in areas where the chemical is handled.[1]
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» Contaminated clothing should be removed and washed before reuse.[1]

Storage Procedures

Proper storage is crucial to maintain the integrity of 5-Nitroso-1,3-benzodioxole and to
prevent hazardous situations.

o Container: Store in a tightly closed, light-resistant container.
e Location: Keep in a cool, dry, and well-ventilated area.

e Incompatibilities: Store away from strong oxidizing agents, strong acids, and strong reducing
agents.[6]

e Heat and Ignition Sources: Keep the product and its container away from heat and sources
of ignition.[1]

Accidental Release and First Aid Measures

Accidental Release:

Evacuate: Immediately evacuate the area of the spill.
o Ventilate: Ensure adequate ventilation.
o Personal Protection: Wear appropriate PPE as described in Section 4.

o Containment: For solid spills, sweep up and shovel into a suitable container for disposal.
Avoid generating dust.[1] For liquid spills, absorb with an inert material (e.g., vermiculite,
sand) and place in a sealed container for disposal.

o Decontamination: Clean the spill area thoroughly with a suitable solvent, followed by soap
and water.

o Waste Disposal: Dispose of all contaminated materials as hazardous waste in accordance
with local, state, and federal regulations. Do not empty into drains.[1]

First Aid Measures:
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e General Advice: If symptoms persist, call a physician.[1]

o Eye Contact: Immediately rinse with plenty of water, also under the eyelids, for at least 15
minutes. Get medical attention.[1]

o Skin Contact: Wash off imnmediately with plenty of soap and water for at least 15 minutes. If
skin irritation persists, call a physician.[1]

e Inhalation: Remove to fresh air. If not breathing, give artificial respiration. Get medical
attention if symptoms occur.[1]

 Ingestion: Clean mouth with water and drink plenty of water afterward. Get medical attention
if symptoms occur.[1]

Experimental Protocols
Protocol 7.1: Weighing and Preparing Solutions of 5-Nitroso-1,3-benzodioxole
e Preparation:

o Ensure the chemical fume hood is operational and the work area is clean and free of
clutter.

o Don the appropriate PPE (lab coat, safety goggles, face shield, and chemical-resistant
gloves).

e Weighing:
o Tare a clean, dry weighing vessel on an analytical balance inside the fume hood.

o Carefully transfer the required amount of 5-Nitroso-1,3-benzodioxole to the weighing
vessel using a clean spatula. Avoid creating dust.

o Record the exact weight.

» Solution Preparation:
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o In the fume hood, add the weighed compound to a suitable flask containing the desired
solvent.

o Stir or sonicate as needed to dissolve the compound. Keep the container covered as
much as possible during this process.

o Cleanup:

o Clean all equipment that came into contact with the compound using an appropriate
solvent.

o Dispose of any waste materials in the designated hazardous waste container.
o Wipe down the work area in the fume hood.
o Remove and dispose of gloves properly.

o Wash hands thoroughly.

Visualizations
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Safe Handling and Storage Workflow for 5-Nitroso-1,3-benzodioxole
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Caption: Workflow for the safe handling and storage of 5-Nitroso-1,3-benzodioxole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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